N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine

• IUPAC Name: N-[[4-(diethylamino)phenyl]methyl]-1-ethylbenzimidazol-2-amine
• InChI: InChI=1S/C20H26N4/c1-4-23(5-2)17-13-11-16(12-14-17)15-21-20-22-18-9-7-8-10-19(18)24(20)6-3/h7-14H,4-6,15H2,1-3H3,(H,21,22)
• InChI Key: GXJGABIAWBOGJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1NCC3=CC=C(C=C3)N(CC)CC
• Molecular Formula: C20H26N4
• Molecular Weight: 322.4 g/mol
• Solubility: 10.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine, also known as DEAB, is a chemical compound that has been widely studied for its potential applications in scientific research. DEAB is a benzimidazole derivative that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine is primarily through the inhibition of ALDH activity. ALDH is an enzyme that is involved in the oxidation of aldehydes to carboxylic acids. Inhibition of ALDH activity by this compound can lead to the accumulation of toxic aldehydes, which can cause cell death or inhibit cell differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on stem cell differentiation, this compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory effects, which may be useful for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine in lab experiments is its specificity for ALDH inhibition. Unlike other ALDH inhibitors, this compound does not inhibit other enzymes that are involved in the metabolism of aldehydes, which can lead to unwanted side effects. However, one limitation of using this compound is its potential toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine. One area of research is in the development of new stem cell-based therapies. This compound has shown promise in maintaining stem cells in an undifferentiated state, which can be useful for developing new therapies for a variety of diseases. Another area of research is in the development of new cancer therapies. This compound has been shown to have anti-cancer effects, and further research may lead to the development of new cancer drugs that target ALDH activity. Finally, research on this compound may also lead to new insights into the mechanisms of stem cell differentiation and the regulation of ALDH activity.

Synthesis Methods

N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine can be synthesized through a multi-step process that involves the reaction of 2-aminobenzimidazole with 4-(diethylamino)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain the final product, this compound.

Scientific Research Applications

N-[4-(diethylamino)benzyl]-1-ethyl-1H-benzimidazol-2-amine has been widely studied for its potential applications in scientific research. One of the most promising areas of research is in the field of stem cell biology. This compound has been shown to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that is involved in the differentiation of stem cells. By inhibiting ALDH activity, this compound can help maintain stem cells in an undifferentiated state, which can be useful for studying the mechanisms of stem cell differentiation and for developing new stem cell-based therapies.